Cas no 54022-58-1 (1,3-Benzodioxole-5-butanenitrile,a-(3,4-dimethoxyphenyl)-g-oxo-)

• Product Name: 1,3-Benzodioxole-5-butanenitrile,a-(3,4-dimethoxyphenyl)-g-oxo-
• CAS No: 54022-58-1
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 378331
• PubChem ID: 291726
• Update Time: 2025-04-19

1,3-Benzodioxole-5-butanenitrile,a-(3,4-dimethoxyphenyl)-g-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-butanenitrile,a-(3,4-dimethoxyphenyl)-g-oxo-
• 4-(1,3-benzodioxol-5-yl)-2-(3,4-dimethoxyphenyl)-4-oxobutanenitrile
• 2-(3,4-dimethoxyphenyl)-4-(3,4-methylenedioxyphenyl)-4-oxobutyronitrile
• 4-Benzo[1,3]dioxol-5-yl-2-(3,4-dimethoxy-phenyl)-4-oxo-butyronitril
• 4-benzo[1,3]dioxol-5-yl-2-(3,4-dimethoxy-phenyl)-4-oxo-butyronitrile
• AC1L6GHY
• AC1Q4QMU
• AG-K-01273
• AR-1F5529
• CTK4J9340
• NSC157110
• DTXSID70303176
• CHEMBL2132469
• 54022-58-1
• SMR001821355
• MLS003106452
• NSC-157110

• Inchi： 1S/C19H17NO5/c1-22-16-5-3-12(8-18(16)23-2)14(10-20)7-15(21)13-4-6-17-19(9-13)25-11-24-17/h3-6,8-9,14H,7,11H2,1-2H3
• InChI Key： DATWEMXHHHBSKR-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CC(C#N)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 339.11071
• Monoisotopic Mass: 339.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 562.2°C at 760 mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.582
• PSA: 77.78
• LogP: 3.31268